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Compound of Interest

Compound Name: Boc-Trp(Boc)-Pro-OH

Cat. No.: B14072366

Get Quote

Document Control:

Subject: N-alpha-t-Butoxycarbonyl-N-in-t-butoxycarbonyl-L-tryptophyl-L-proline

CAS Number: 1432793-75-3[1]

Classification: Specialized Peptide Intermediate / Protected Dipeptide

Version: 1.0 (Research & Development Grade)

Part 1: Chemical Identity & Physicochemical Profile
This compound is a dipeptide building block characterized by "double-Boc" protection. It carries

a tert-butoxycarbonyl (Boc) group on the N-alpha amine and a second Boc group on the indole

nitrogen of the Tryptophan residue. This specific protection strategy is engineered to suppress

alkylation side-reactions during synthesis.
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Parameter Specification

Chemical Name Boc-Trp(Boc)-Pro-OH

Synonyms
N-alpha-Boc-N-in-Boc-L-Trp-L-Pro-OH; Boc-L-

Tryptophan(Boc)-L-Proline

CAS Number 1432793-75-3

Molecular Formula C₂₆H₃₅N₃O₇

Molecular Weight 501.57 g/mol

Physical State White to off-white lyophilized powder

Solubility
Soluble in DMF, DMSO, Methanol; Sparingly

soluble in Water

Purity Grade
Typically ≥98% (HPLC) for peptide synthesis

applications

Structural Visualization
The following diagram illustrates the "Double-Boc" architecture. Note the protection on the

Indole ring (Side Chain), which is critical for stability but requires specific scavenging protocols

during removal.
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Figure 1: Structural schematic of Boc-Trp(Boc)-Pro-OH highlighting the dual acid-labile

protecting groups.

Part 2: Hazard Identification & Risk Assessment
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While specific toxicological data for this exact dipeptide sequence is limited, its safety profile is

derived from its constituent amino acids and the properties of Boc-protected intermediates. It

should be handled with Universal Precautions for bioactive peptides.

GHS Classification (Derived)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction (Sensitizer Note: Tryptophan derivatives can

occasionally induce sensitization).

Critical Health Effects
Inhalation: Dust may irritate the mucous membranes and upper respiratory tract.

Skin Contact: Potential for contact dermatitis. The lipophilic nature of the Boc groups

facilitates dermal absorption relative to free amino acids.

Chronic Risks: As a bioactive peptide intermediate, long-term exposure effects are not fully

determined. Treat as a potential immunogen.

Part 3: Handling, Storage, & Stability Protocols
Storage Integrity
The stability of the N-in-Boc (Indole-Boc) group is the limiting factor. While more stable than the

Formyl group in base, it is strictly acid-labile.

Temperature: Store at -20°C (Long term) or 2-8°C (Short term).
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Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidation of the Tryptophan

indole moiety, even though the Boc group provides some oxidative shielding.

Desiccation: Hygroscopic. Keep tightly sealed in a desiccator. Allow bottle to warm to room

temperature before opening to prevent condensation.

Solubilization for Synthesis
Preferred Solvent: Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).

Concentration: Typical coupling concentrations range from 0.1 M to 0.5 M.

Avoid: Protic solvents (water/methanol) during long-term storage of solutions, as trace acidity

can lead to slow Boc removal.

Part 4: Technical Application – Deprotection &
Scavenging
The Core Challenge: The primary technical risk with this molecule is the Deprotection Step.[2]

When treated with Trifluoroacetic Acid (TFA), both Boc groups are removed simultaneously.

This releases two equivalents of tert-butyl cations per molecule.

Risk: Without adequate scavengers, these carbocations will attack the electron-rich Indole ring

(now free), leading to irreversible tert-butylation of the Tryptophan side chain (mass shift +56

Da).

Optimized Deprotection Workflow
Do not use standard "Reagent A" (95% TFA). You must use a high-scavenger cocktail.
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Component Ratio (v/v) Function

TFA 90% Acidolytic cleavage agent

TIS (Triisopropylsilane) 5%
Primary cation scavenger

(Critical)

Water 2.5% Hydrolysis of potential esters

DODT or EDT 2.5%
Thiol scavenger for Trp

protection

Note: EDT (Ethanedithiol) is malodorous but highly effective for Trp-containing peptides. DODT

(3,6-Dioxa-1,8-octanedithiol) is a less odorous alternative.

Logical Workflow Diagram
The following diagram details the causality of the deprotection chemistry and the necessity of

the scavenger cocktail.
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Figure 2: Reaction pathway showing the critical role of scavengers in preventing permanent

chemical modification during deprotection.

Part 5: Emergency Response Protocols
Eye Contact: Flush eyes with water for 15 minutes, lifting eyelids. The acidic nature of

hydrolysis products requires immediate irrigation.
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Skin Contact: Wash with soap and water. Do not use solvents (ethanol/DMSO) to wash skin,

as this may increase transdermal absorption of the peptide.

Spill Cleanup:

Wear nitrile gloves and P95 respirator.

Dampen spill with wet paper towel to prevent dust.

Sweep/wipe up and place in hazardous waste container (Chemical Incineration).

Clean area with 10% bleach solution to degrade peptide biological activity.

References
Syntree Inc. (2024). Product Specification: Boc-Trp(Boc)-Pro-OH (CAS 1432793-75-3).[1]

Retrieved from

Merck / Sigma-Aldrich. (2023). Safety Data Sheet: Boc-Trp(Boc)-OH (Precursor Analog).

Retrieved from

Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.
Journal of the American Chemical Society.
Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.
(Authoritative review on Trp(Boc) stability and removal).

ChemSrc. (2024). Boc-Trp(Boc)-Pro-OH Physicochemical Properties. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Assessment & Safety Protocol: Boc-Trp(Boc)-
Pro-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14072366/docs#technical-assessment-safety-
protocol-boc-trp-boc-pro-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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